Pent-2-enyl hexanoate
Overview
Description
Pent-2-enyl hexanoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Pent-2-enyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Pent-2-enyl hexanoate has been primarily detected in urine. Within the cell, pent-2-enyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Pent-2-enyl hexanoate has a banana and bergamot taste.
Scientific Research Applications
1. Volatile Compounds in Fruits
Pent-2-enyl hexanoate is one of the volatile compounds found in fruits like jelly palm (Butia capitata). This compound contributes to the aroma profile of the fruit, which changes with different stages of maturity and storage conditions. The presence of pent-2-enyl hexanoate and similar compounds is critical for understanding the sensory characteristics of fruits and their appeal to consumers (Aguiar et al., 2014).
2. Catalysis in Organic Synthesis
Pent-2-enyl hexanoate is used in Lewis acid-catalyzed intramolecular [2 + 2] photocycloaddition reactions in organic synthesis. These reactions, involving substrates like coumarins and enones, are crucial for the synthesis of complex organic compounds. The presence of pent-2-enyl hexanoate can influence the reaction rates and outcomes, playing a vital role in synthetic chemistry (Brimioulle et al., 2015).
3. Potential Anti-HIV Applications
A study has shown that compounds related to pent-2-enyl hexanoate, like 1-(pent-4-enyl)quinoxalin-2-ones, exhibit anti-HIV activity. This implies a potential application of pent-2-enyl hexanoate derivatives in the field of antiviral drug research (Ali et al., 2007).
4. Polymer Synthesis
In the synthesis of biodegradable aliphatic polyesters, pent-2-enyl hexanoate derivatives play a significant role. These compounds are used as monomers or intermediates in the creation of polymers with specific properties and applications, especially in biodegradable materials (Kricheldorf & Behnken, 2008).
5. Amination and Oxygenation of Olefins
Pent-2-enyl hexanoate is involved in BF3·Et2O-promoted intra- and intermolecular amination and oxygenation of unfunctionalized olefins. These reactions are essential for the synthesis of a variety of complex organic compounds, highlighting the compound's importance in organic synthesis (Yang et al., 2015).
6. Synthesis of N-heterocycles
Pent-2-enyl hexanoate derivatives are used in microwave-assisted syntheses of N-heterocycles, a class of compounds with various pharmaceutical and industrial applications. The compound's derivatives facilitate the formation of these complex structures (Portela-Cubillo et al., 2008).
properties
CAS RN |
74298-89-8 |
|---|---|
Product Name |
Pent-2-enyl hexanoate |
Molecular Formula |
C11H20O2 |
Molecular Weight |
184.27 g/mol |
IUPAC Name |
[(Z)-pent-2-enyl] hexanoate |
InChI |
InChI=1S/C11H20O2/c1-3-5-7-9-11(12)13-10-8-6-4-2/h6,8H,3-5,7,9-10H2,1-2H3/b8-6- |
InChI Key |
ZZFNQLFGNVPSOG-VURMDHGXSA-N |
Isomeric SMILES |
CCCCCC(=O)OC/C=C\CC |
SMILES |
CCCCCC(=O)OCC=CCC |
Canonical SMILES |
CCCCCC(=O)OCC=CCC |
density |
0.885-0.895 |
Other CAS RN |
74298-89-8 |
physical_description |
Colourless liquid; banana bergamot aroma |
solubility |
Practically insoluble to insoluble in water; soluble in non-polar solvents Soluble (in ethanol) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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